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Compound of Interest

Compound Name: EPZ004777

Cat. No.: B607349 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the handling of

EPZ004777, a potent and selective DOT1L inhibitor. Adherence to these guidelines is critical to

ensure the safety of researchers and the integrity of experimental outcomes. The following

procedures cover the lifecycle of the compound within the laboratory, from receipt to disposal.

Personal Protective Equipment (PPE) and Safety
Precautions
While some supplier Safety Data Sheets (SDS) may classify EPZ004777 as not hazardous, it is

prudent to treat all research compounds of this nature with a high degree of caution. "Standard

Handling" procedures should be rigorously followed. The following Personal Protective

Equipment (PPE) is mandatory when handling EPZ004777 in its powdered form and in

solution.
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PPE Category Item Specification

Hand Protection Nitrile Gloves

Double-gloving is

recommended when handling

the solid compound. Change

gloves immediately if

contaminated.

Eye Protection
Safety Glasses with Side

Shields

Must be worn at all times in the

laboratory.

Respiratory Protection N95 or higher-rated respirator

Recommended when weighing

or handling the powdered form

outside of a certified chemical

fume hood or ventilated

balance enclosure.

Body Protection Laboratory Coat
Fully buttoned, with tight-fitting

cuffs.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling EPZ004777 is crucial to minimize exposure risk and prevent

contamination. The following workflow outlines the key procedural steps.
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Figure 1. A workflow diagram illustrating the key stages of handling EPZ004777, from receiving

to disposal.

Receiving and Inspection
1.1. Upon receipt, visually inspect the external packaging for any signs of damage, such as

cracks, leaks, or punctures.

1.2. If the package is compromised, do not open it. Isolate the package in a chemical fume

hood and contact your institution's Environmental Health and Safety (EHS) office

immediately.

1.3. If the package is intact, transfer it to the designated laboratory area for unpacking.

1.4. Wear appropriate PPE (lab coat, safety glasses, and nitrile gloves) before opening the

package.

1.5. Carefully unpack the compound, verifying that the primary container is sealed and

undamaged.

1.6. Log the compound into your laboratory's chemical inventory system, noting the date of

receipt, quantity, and assigned storage location.

Storage
2.1. Based on supplier recommendations, store the solid compound in a tightly sealed

container at either -20°C or -80°C.[1]

2.2. The storage area should be clearly labeled and designated for potent compounds.

2.3. For stock solutions, it is recommended to store them in small aliquots to avoid repeated

freeze-thaw cycles.[1]

Sample Preparation (Weighing and Dissolving)
3.1. All handling of the solid, powdered form of EPZ004777 must be conducted in a certified

chemical fume hood or a ventilated balance enclosure to minimize the risk of inhalation.
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3.2. Before weighing, decontaminate the work surface.

3.3. Use dedicated spatulas and weighing boats. If disposable, discard them as solid

chemical waste immediately after use. If reusable, decontaminate them thoroughly.

3.4. To prepare a stock solution, dissolve the weighed powder in a suitable solvent, such as

Dimethyl Sulfoxide (DMSO).

3.5. Cap the vial tightly and vortex until the compound is fully dissolved.

3.6. Prepare aliquots of the stock solution in appropriately labeled cryovials for storage.

Experimental Use
4.1. When diluting the stock solution for experiments, perform the work in a chemical fume

hood or on a designated and clearly marked bench area.

4.2. Always wear appropriate PPE, including double gloves, a lab coat, and safety glasses.

4.3. Avoid generating aerosols.

4.4. In case of a spill, immediately alert others in the vicinity and follow your institution's

chemical spill cleanup procedures.

Disposal Plan
Proper disposal of EPZ004777 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

All disposable materials that have come into contact with EPZ004777 (e.g., weighing

boats, pipette tips, gloves, bench paper) must be collected in a designated, sealed, and

clearly labeled hazardous chemical waste container.

Liquid Waste:
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Unused stock solutions and experimental media containing EPZ004777 must be collected

in a designated, sealed, and clearly labeled hazardous liquid chemical waste container.

Do not dispose of any liquid waste containing EPZ004777 down the drain.

Empty Vials:

Empty vials that contained the solid compound or stock solutions should be triple-rinsed

with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The

rinsed vials can then be disposed of as solid waste.

Waste Pickup:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste. Ensure all waste containers are properly labeled with the full chemical name and

any other required information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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